Cas no 1171667-09-6 (4-Bromo-1-ethyl-5-methyl-1H-pyrazole)

4-Bromo-1-ethyl-5-methyl-1H-pyrazole structure

1171667-09-6 structure

Product Name:4-Bromo-1-ethyl-5-methyl-1H-pyrazole

CAS No:1171667-09-6

MF:C₆H₉BrN₂

MW:189.053060293198

MDL:MFCD11500994

CID:1079382

PubChem ID:25219331

Update Time:2025-04-20

4-Bromo-1-ethyl-5-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-1-ethyl-5-methyl-1H-pyrazole
- LS-01675
- 1171667-09-6
- AKOS000301998
- 4-bromo-1-ethyl-5-methylpyrazole
- DTXSID30649224
- CS-0207528
- SCHEMBL13990286
- EN300-232360
- STK503172
- ALBB-004439
- G29904
- MFCD11500994
- AMY21209
- MDL： MFCD11500994
- Inchi： 1S/C6H9BrN2/c1-3-9-5(2)6(7)4-8-9/h4H,3H2,1-2H3
- InChI Key： WTWRJJVWOLSSTM-UHFFFAOYSA-N
- SMILES： BrC1C=NN(C=1C)CC

Computed Properties

Exact Mass: 187.99491g/mol
Monoisotopic Mass: 187.99491g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 97.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 17.8Å²

4-Bromo-1-ethyl-5-methyl-1H-pyrazole Security Information

HazardClass：IRRITANT

4-Bromo-1-ethyl-5-methyl-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	070084-250mg	4-Bromo-1-ethyl-5-methyl-1H-pyrazole	1171667-09-6	95%	250mg	￡107.00	2022-03-01
Fluorochem	070084-1g	4-Bromo-1-ethyl-5-methyl-1H-pyrazole	1171667-09-6	95%	1g	￡178.00	2022-03-01
Fluorochem	070084-5g	4-Bromo-1-ethyl-5-methyl-1H-pyrazole	1171667-09-6	95%	5g	￡585.00	2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	034679-1g	4-Bromo-1-ethyl-5-methyl-1H-pyrazole	1171667-09-6		1g	5005.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	034679-500mg	4-Bromo-1-ethyl-5-methyl-1H-pyrazole	1171667-09-6		500mg	3251.0CNY	2021-07-13
Chemenu	CM115388-1g	4-bromo-1-ethyl-5-methyl-1H-pyrazole	1171667-09-6	95%	1g	$240	2021-08-06
Chemenu	CM115388-5g	4-bromo-1-ethyl-5-methyl-1H-pyrazole	1171667-09-6	95%	5g	$720	2021-08-06
Chemenu	CM115388-10g	4-bromo-1-ethyl-5-methyl-1H-pyrazole	1171667-09-6	95%	10g	$1080	2021-08-06
Chemenu	CM115388-25g	4-bromo-1-ethyl-5-methyl-1H-pyrazole	1171667-09-6	95%	25g	$2100	2021-08-06
Chemenu	CM115388-1g	4-bromo-1-ethyl-5-methyl-1H-pyrazole	1171667-09-6	95%	1g	$407	2023-02-19

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1. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
2. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

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3. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

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4. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

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